BE“GH@ Methodological & Application

Check Availability & Pricing

Standard Operating Procedure for Insecticide
Resistance Testing with Deltamethrin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

Cyclopropanecarboxylic acid, 3-
(2,2-dibromoethenyl)-2,2-

Compound Name: dimethyl-, cyano(3-
phenoxyphenyl)methyl ester, (1R-
(1alpha(S*),3alpha))-
Cat. No.: B1680161

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing insecticide resistance to
Deltamethrin in mosquito populations using two globally recognized methods: the Centers for
Disease Control and Prevention (CDC) bottle bioassay and the World Health Organization
(WHO) tube test. Accurate monitoring of insecticide resistance is critical for effective vector
control strategies and the development of new insecticidal products.

Data Presentation

The following tables summarize key quantitative data for Deltamethrin resistance testing.

Table 1: Deltamethrin Diagnostic Doses for CDC Bottle Bioassay
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Diagnostic Dose (p g/bottle

Mosquito Genus | Diagnostic Time (minutes)
Anopheles 12.5[1][2] 30[1]
Aedes 10[3] 30[3]
Aedes aegypti (Cuba strain) 6.5[4][5] 30[4]

Table 2: WHO Tube Test Specifications for Deltamethrin

Parameter Specification
Impregnated Paper Concentration 0.05%][1]
Exposure Time 60 minutes[6][7]
Post-Exposure Holding Period 24 hours[6][7]

Table 3: Interpretation of Mortality Rates for Resistance Status

Mortality Rate Resistance Status
98-100% Susceptible
Possible Resistance (further investigation
90-97%
needed)
< 90% Resistant

Experimental Protocols
CDC Bottle Bioassay Protocol

This method determines the time it takes for a known concentration of an insecticide to kill a

mosquito.
Materials:

e 250 ml Wheaton glass bottles with Teflon-lined caps[1]
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e Technical grade Deltamethrin

e High-purity acetone (solvent)

o Micropipettes and disposable tips

e \olumetric flasks

e Analytical balance

e \ortex mixer

e Timer

e Aspirator

e Holding cages for mosquitoes

» Non-blood-fed female mosquitoes, 3-5 days old[8]

e 10% sugar solution

Procedure:

A. Preparation of Deltamethrin Stock Solution (e.g., 12.5 pg/ml):

e Calculate the required mass of technical grade Deltamethrin. The purity of the technical
grade insecticide must be accounted for. The formula is: Mass (mg) = (Desired
Concentration (ug/ml) x Volume of Stock Solution (ml) / Purity (%)) x 1000 For example, to
prepare 100 ml of a 12.5 pg/ml stock solution using Deltamethrin with 98% purity: Mass (mg)
= (12.5 pg/ml x 100 ml / 98%) x 1000 = 1.276 mg

o Accurately weigh the calculated mass of technical grade Deltamethrin using an analytical
balance.

o Transfer the weighed Deltamethrin to a volumetric flask.

e Add a small amount of acetone to dissolve the insecticide completely.
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 Bring the solution to the final volume with acetone.

e Mix the solution thoroughly using a vortex mixer. Store the stock solution in a tightly sealed,
labeled glass bottle in a refrigerator.

B. Coating the Bottles:

Pipette 1 ml of the Deltamethrin stock solution into each of the four replicate bottles.

Pipette 1 ml of acetone alone into one control bottle.

Roll and rotate each bottle to ensure the entire inner surface is coated with the solution.

Place the bottles on their side and roll them until the acetone has evaporated, leaving a thin
film of insecticide. This can be expedited by using a gentle stream of air.

Allow the bottles to dry completely in a dark, well-ventilated area for at least one hour before
use.

C. Mosquito Exposure:

Using an aspirator, introduce 20-25 non-blood-fed female mosquitoes into each of the four
insecticide-coated bottles and the one control bottle.[9]

o Start the timer immediately after introducing the mosquitoes into the last bottle.

o Observe the mosquitoes and record the number of dead or moribund (unable to stand or fly)
individuals at regular intervals (e.g., every 15 minutes) for up to 2 hours.[10]

e A mosquito is considered dead or moribund if it cannot maintain an upright position.
D. Data Analysis:
o Calculate the percentage mortality at each time point for each replicate.

« |If mortality in the control bottle is between 5% and 20%, the mortality in the treated bottles
should be corrected using Abbott's formula: Corrected Mortality (%) = [(% Test Mortality - %
Control Mortality) / (100 - % Control Mortality)] x 100
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« If control mortality is greater than 20%, the test is invalid and should be repeated.

o Determine the resistance status based on the mortality at the diagnostic time (see Table 1).

WHO Tube Test Protocol

This assay exposes mosquitoes to a standard concentration of insecticide impregnated on filter
paper.

Materials:

WHO tube test kit (including holding tubes, exposure tubes, and slide units)

o Deltamethrin impregnated papers (0.05%) and control papers (treated with oil only)[1]
e Aspirator

e Holding cages for mosquitoes

o Non-blood-fed female mosquitoes, 3-5 days old[8]

e 10% sugar solution on a cotton pad

e Timer

Procedure:

A. Pre-Exposure (1 hour):

Label the holding tubes (green dot) for each replicate and the controls.

Introduce 20-25 non-blood-fed female mosquitoes into each holding tube using an aspirator.

[8]

Provide the mosquitoes with a 10% sugar solution on a cotton pad during this pre-exposure
period.

Allow the mosquitoes to acclimatize for 1 hour.[6]
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B. Exposure (1 hour):

o Load the Deltamethrin-impregnated papers into the exposure tubes (red dot) and the control
papers into the control exposure tubes (yellow dot).

» Attach the exposure tube to the corresponding holding tube using the slide unit.

o Gently transfer the mosquitoes from the holding tube to the exposure tube by tapping the
tubes.

 Start the timer for the 60-minute exposure period.[6]

o Place the tubes in a vertical position in a location with diffuse lighting.

C. Post-Exposure (24 hours):

o After 60 minutes, gently transfer the mosquitoes back to the holding tubes.
e Provide the mosquitoes with a 10% sugar solution on a cotton pad.

» Hold the tubes for 24 hours in a quiet, dark place at a temperature of 25£2°C and relative
humidity of 80+10%.[8]

D. Mortality Reading and Data Analysis:

After 24 hours, record the number of dead and alive mosquitoes in each tube.

Calculate the percentage mortality for each replicate.

Correct for control mortality using Abbott's formula if it is between 5% and 20%.

If control mortality exceeds 20%, the test is invalid.

Interpret the results based on the mortality rates as described in Table 3.

Mandatory Visualizations
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Caption: Workflow for the CDC Bottle Bioassay.
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Caption: Workflow for the WHO Tube Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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